Cas no 402-19-7 (2-methylsulfonyl-5-(trifluoromethyl)aniline)

• Product Name: 2-methylsulfonyl-5-(trifluoromethyl)aniline
• CAS No: 402-19-7
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD04037961
• CID: 324814
• PubChem ID: 2782732
• Update Time: 2025-05-26

2-methylsulfonyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(methylsulfonyl)-5-(trifluoromethyl)-
• 2-(Methylsulfonyl)-5-(trifluoromethyl)aniline
• 2-methylsulfonyl-5-(trifluoromethyl)aniline
• 2-(methylsulphonyl)-5-(trifluoromethyl)aniline
• 2-methanesulfonyl-5-(trifluoromethyl)aniline
• 5-Trifluormethyl-2-methansulfonyl-anilin
• 5-trifluoromethyl-2-methanesulfonyl-aniline
• 6-Methylsulfon-3-trifluormethyl-anilin
• Methyl-(2-amino-4-trifluormethyl-phenyl)-sulfon
• CS-0173668
• 2-(Methanesulfonyl)-5-(trifluoromethyl)aniline
• PS-7601
• LNEFTABJIPDJBV-UHFFFAOYSA-N
• SCHEMBL19019674
• AKOS000166750
• A824987
• CHEMBL4936934
• 402-19-7
• FT-0632093
• 3-Amino-4-(methylsulphonyl)benzotrifluoride
• MFCD04037961
• DTXSID70382249
• DB-021264

• MDL： MFCD04037961
• Inchi： 1S/C8H8F3NO2S/c1-15(13,14)7-3-2-5(4-6(7)12)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： LNEFTABJIPDJBV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(F)(F)F)=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 239.02300
• Monoisotopic Mass: 239.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.432
• Melting Point: 90-91
• Boiling Point: 359.5°C at 760 mmHg
• Flash Point: 171.2°C
• Refractive Index: 1.496
• PSA: 68.54000
• LogP: 3.35310

2-methylsulfonyl-5-(trifluoromethyl)aniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 2-methylsulfonyl-5-(trifluoromethyl)aniline

2-Methylsulfonyl-5-(trifluoromethyl)aniline (CAS No. 402-19-7)

2-Methylsulfonyl-5-(trifluoromethyl)aniline, also known by its CAS registry number 402-19-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a methylsulfonyl group at the 2-position and a trifluoromethyl group at the 5-position of an aniline backbone. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in organic synthesis and a promising candidate for advanced materials development.

The synthesis of 2-methylsulfonyl-5-(trifluoromethyl)aniline typically involves multi-step processes, often utilizing modern methodologies such as Suzuki coupling or Ullmann coupling to introduce the trifluoromethyl group. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored alternative routes, such as microwave-assisted synthesis, to optimize reaction conditions and improve yields.

In terms of applications, 2-methylsulfonyl-5-(trifluoromethyl)aniline has garnered attention in the field of materials science due to its potential as a precursor for advanced polymers and high-performance composites. Its electron-withdrawing groups enhance the stability and reactivity of the molecule, making it suitable for use in electroluminescent materials and organic light-emitting diodes (OLEDs). Recent studies have demonstrated its ability to act as a dopant in polymer blends, significantly improving their thermal stability and mechanical properties.

The compound also finds utility in pharmaceutical research, where its unique structure can serve as a scaffold for drug design. The methylsulfonyl group is known to enhance bioavailability, while the trifluoromethyl group contributes to lipophilicity, making it an attractive candidate for developing small-molecule inhibitors targeting various disease pathways. Emerging research highlights its potential in anticancer drug development, particularly in inhibiting key enzymes involved in tumor progression.

In environmental science, 2-methylsulfonyl-5-(trifluoromethyl)aniline has been investigated for its role in catalytic processes aimed at reducing greenhouse gas emissions. Its ability to act as a catalyst in carbon capture technologies has been explored, with recent studies demonstrating improved efficiency under specific reaction conditions. This application underscores its versatility across diverse scientific domains.

The latest research on this compound emphasizes its role in nanotechnology, where it serves as a functionalizing agent for nanoparticles. By modifying the surface properties of nanoparticles through grafting with this compound, researchers have achieved enhanced dispersion stability and improved catalytic activity. These findings open new avenues for its application in nanomedicine and targeted drug delivery systems.

In conclusion, 2-methylsulfonyl-5-(trifluoromethyl)aniline (CAS No. 402-19-7) stands out as a multifaceted compound with promising potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within materials science, pharmaceuticals, and environmental technology.